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Compound of Interest

Compound Name: Diisoheptyl phthalate

CAS No.: 90937-19-2

Cat. No.: B1146770

Get Quote

Executive Summary & Regulatory Impact
Diisoheptyl phthalate (DIHP) (CAS: 71888-89-6) is a branched C7 phthalate ester used

historically as a plasticizer to impart flexibility to polyvinyl chloride (PVC). While it offers rapid

fusion and high solvation efficiency due to its lower molecular weight compared to industry

standards like DEHP (C8) and DINP (C9), its application is currently heavily restricted in

regulated markets (EU REACH, US CPSC) due to Reproductive Toxicity (Category 1B)

classifications.

Crucial Note for Drug Development Professionals: While DIHP is rarely selected for new

medical device formulations, it remains a critical target in Extractables & Leachables (E&L)

studies. Global supply chains may still introduce DIHP via legacy equipment or non-regulated

packaging. This guide provides the protocols for processing (for material benchmarking) and

extraction (for safety validation).

Material Science: The Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1146770#bc-rfq
https://www.benchchem.com/product/b1146770/docs?utm_src=pdf-body#technical-application-note-characterization-and-processing-of-diisoheptyl-phthalate-dihp-in-pvc-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To understand DIHP's behavior, one must look beyond simple mixing. Plasticization is a kinetic

and thermodynamic process governed by the Gel Theory and Free Volume Theory.

The Solvation Mechanism
DIHP acts as a solvent for the amorphous regions of PVC.

Insertion: The aromatic ring of DIHP interacts with the dipoles of the PVC polymer chain

(chlorine atoms).

Shielding: The aliphatic heptyl chains act as spacers, shielding the attractive dipole-dipole

interactions between PVC chains.

Free Volume Expansion: This insertion increases the "free volume" within the matrix,

allowing polymer chain segments to rotate past one another, resulting in flexibility (

depression).

Why DIHP? Being a C7 ester, DIHP is smaller than DEHP (C8).

Pro: It solvates PVC faster (lower fusion temperature), allowing for faster processing speeds.

Con: It has higher volatility and higher migration rates, making it less stable long-term.

Comparative Technical Data
The following table contrasts DIHP with the industry standard (DEHP) and the modern

alternative (DINP).
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Property
DIHP (C7
Branched)

DEHP (C8
Standard)

DINP (C9
Alternative)

Implication

Molecular Weight 362.5 g/mol 390.6 g/mol 418.6 g/mol
Lower MW =

Higher Volatility

Viscosity (20°C) ~40-50 mPa·s 80 mPa·s 120-140 mPa·s

DIHP yields

lower viscosity

plastisols

Fusion Temp
Fast Fusion

(Low)
Medium Slow (High)

DIHP processes

at lower temps

Migration Rate High Medium Low
Critical for

Medical Safety

REACH Status
SVHC

(Restricted)

SVHC

(Restricted)

Restricted in

Toys

DIHP is a high-

risk leachable

Visualization: Plasticization & Processing Logic
Figure 1: The Plasticization Pathway
This diagram illustrates the thermodynamic progression from a rigid resin to a flexible matrix

using DIHP.
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Caption: Thermodynamic progression of DIHP solvating PVC resin. Note the critical

temperature thresholds for absorption vs. fusion.
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Protocol A: Dry Blend Preparation (Compounding)
Purpose: To create a free-flowing powder for extrusion or injection molding. Safety: Perform in

a fume hood. DIHP is a reproductive toxin; use nitrile gloves and P100 respiratory protection.

Equipment: High-Speed Mixer (Henschel type).

Resin Loading: Charge PVC suspension resin (K-value 65-70) into the mixer. Start agitation

at low speed (approx. 600 rpm).

Stabilization: Add thermal stabilizers (Ca/Zn or Tin-based) and co-stabilizers (Epoxidized

Soybean Oil). Mix for 2 minutes.

Heating Phase: Increase speed to high (approx. 1500-2000 rpm). Friction will raise the

temperature.[1]

Plasticizer Injection (Critical Step):

Target Temp: When the mix reaches 80°C (approximate

of PVC), inject the DIHP slowly.

Why? At

, the amorphous pores of the PVC grain open, allowing the liquid to penetrate rather than
coat the surface. Adding too cold results in "wet" spots; adding too hot risks degrading the
stabilizer.

Absorption & Drying: Continue mixing until the temperature reaches 115°C - 120°C. The mix

should transition from wet/sticky to a dry, free-flowing sand consistency.

Cooling: Immediately dump the batch into the cooling mixer. Cool to 40°C to prevent

agglomeration (lumping).

Protocol B: Migration & Leaching Assessment (Medical
Focus)
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Purpose: To quantify the risk of DIHP migrating from a PVC container into a drug formulation

(simulant). This is the primary protocol for Drug Development professionals assessing

packaging safety.

Standard: Adapted from ASTM D1239 and ISO 3826.

Materials:

Test Specimen: 1mm thick PVC plaque containing DIHP.

Simulants: Distilled water (aqueous drugs), Ethanol 15% (alcohol-based), Vegetable Oil

(lipid-based/fatty food).

Workflow:

Specimen Prep: Cut PVC into 5cm x 5cm squares. Measure surface area and initial weight (

) to 0.0001g precision.

Immersion: Suspend the specimen in the simulant within a sealed borosilicate glass

container.

Ratio: 10mL simulant per 1

surface area.

Conditioning: Incubate at 37°C (body temp) for 72 hours.

Note: For accelerated aging, use 70°C for 24 hours.

Extraction & Drying: Remove specimen, rinse with distilled water, and dry in a desiccator for

24 hours.

Gravimetric Analysis: Weigh the specimen (

).

GC-MS Verification (The "Gold Standard"):
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Do not rely solely on weight loss (which includes water absorption).

Analyze the simulant liquid using Gas Chromatography-Mass Spectrometry (GC-MS).

Target Ion for DIHP: Monitor m/z 149 (phthalate anhydride base peak) and molecular ion

peaks specific to C7 esters.

Calculation:

Where

is concentration from GC-MS (mg/L) and

is volume (L).

Visualizing the Analytical Workflow
Figure 2: Leachables Assessment Workflow
This workflow outlines the decision tree for a drug developer encountering DIHP in packaging.
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Drug Product / Device
Safety Assessment

Screening: GC-MS Scan
of Packaging Extract

DIHP Detected?

Quantification (Simulated Leaching)
Protocol B

Yes (m/z 149)

No Action Required

No

Toxicological Risk Assessment
(PDE Calculation)

Pass: Levels < PDE
(Safe)

Fail: Levels > PDE
(Reject Material)
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Caption: Decision matrix for evaluating DIHP contamination in medical packaging. PDE =

Permitted Daily Exposure.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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